Cas no 107815-98-5 (5-Amino-4-cyano-N,N-diethyl-3-methylthiophene-2-carboxamide)

• Product Name: 5-Amino-4-cyano-N,N-diethyl-3-methylthiophene-2-carboxamide
• CAS No: 107815-98-5
• MF: C₁₁H₁₅N₃OS
• MW: 237.32130074501
• MDL: MFCD01114983
• CID: 1189681
• PubChem ID: 673648
• Update Time: 2025-06-13

5-Amino-4-cyano-N,N-diethyl-3-methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxamide, 5-amino-4-cyano-N,N-diethyl-3-methyl-
• 5-Amino-4-cyano-N,N-diethyl-3-methylthiophene-2-carboxamide
• AKOS B000747
• ART-CHEM-BB B000747
• ALBB-001662
• CHEMBL1468840
• STK348718
• CS-0314343
• Cambridge id 5748456
• VS-05164
• Oprea1_315638
• 5-AMINO-4-CYANO-N~2~,N~2~-DIETHYL-3-METHYL-2-THIOPHENECARBOXAMIDE
• SR-01000218934-1
• 107815-98-5
• BBL016136
• HMS1535C08
• SMR000104402
• BRD-K09032658-001-01-2
• TimTec1_000404
• HMS2172P07
• AKOS000304230
• HMS3307C12
• MLS000108445
• SR-01000218934

• MDL： MFCD01114983
• Inchi： 1S/C11H15N3OS/c1-4-14(5-2)11(15)9-7(3)8(6-12)10(13)16-9/h4-5,13H2,1-3H3
• InChI Key： HNCPUGCSLAOXGJ-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C(C)=C1C(N(CC)CC)=O)N

Computed Properties

• Exact Mass: 237.09375
• Monoisotopic Mass: 237.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 98.4Ų

Experimental Properties

• PSA: 70.12

5-Amino-4-cyano-N,N-diethyl-3-methylthiophene-2-carboxamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on 5-Amino-4-cyano-N,N-diethyl-3-methylthiophene-2-carboxamide

Research Brief on 5-Amino-4-cyano-N,N-diethyl-3-methylthiophene-2-carboxamide (CAS: 107815-98-5)

5-Amino-4-cyano-N,N-diethyl-3-methylthiophene-2-carboxamide (CAS: 107815-98-5) is a thiophene-based compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features, including the amino, cyano, and carboxamide functional groups, make it a promising scaffold for the development of novel bioactive molecules.

Recent studies have explored the synthetic pathways for 5-Amino-4-cyano-N,N-diethyl-3-methylthiophene-2-carboxamide, with an emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel one-pot synthesis method that significantly reduces reaction time and improves scalability. The method involves the condensation of diethylamine with a pre-functionalized thiophene intermediate, followed by cyanation and amination steps. This advancement is particularly relevant for industrial-scale production, where efficiency and cost-effectiveness are critical.

In terms of biological activity, 5-Amino-4-cyano-N,N-diethyl-3-methylthiophene-2-carboxamide has demonstrated promising results in preclinical studies. A 2022 study published in Bioorganic & Medicinal Chemistry Letters reported its inhibitory effects on a range of kinase enzymes, including those implicated in cancer and inflammatory diseases. The compound's ability to modulate kinase activity suggests its potential as a lead compound for the development of kinase inhibitors. Further mechanistic studies are underway to elucidate its binding mode and selectivity profile.

Another area of interest is the compound's potential application in central nervous system (CNS) disorders. A 2023 study in European Journal of Pharmacology investigated its effects on neurotransmitter receptors, revealing moderate affinity for GABA_A and NMDA receptors. These findings open new avenues for research into its use as a neuroprotective or anxiolytic agent. However, additional pharmacokinetic and toxicity studies are needed to assess its suitability for clinical development.

Despite these promising findings, challenges remain in the development of 5-Amino-4-cyano-N,N-diethyl-3-methylthiophene-2-carboxamide as a therapeutic agent. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through structural optimization and formulation strategies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 5-Amino-4-cyano-N,N-diethyl-3-methylthiophene-2-carboxamide (CAS: 107815-98-5) represents a versatile and pharmacologically active scaffold with broad potential in drug discovery. Continued research into its synthesis, mechanism of action, and therapeutic applications will be critical to unlocking its full potential. This brief highlights the need for interdisciplinary collaboration to accelerate its development and translation into clinically viable treatments.